Cas no 1040668-71-0 (3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide)
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide
- VU0637219-1
- AKOS024500180
- 3-(4-methoxyphenyl)-N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)propanamide
- F5147-0047
- 1040668-71-0
- 3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]propanamide
-
- Inchi: 1S/C23H25N3O3/c1-29-20-11-8-18(9-12-20)10-14-22(27)24-16-5-17-26-23(28)15-13-21(25-26)19-6-3-2-4-7-19/h2-4,6-9,11-13,15H,5,10,14,16-17H2,1H3,(H,24,27)
- InChI Key: XVTXNHDKCHTTBU-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC(=CC=1)OC)NCCCN1C(C=CC(C2C=CC=CC=2)=N1)=O
Computed Properties
- Exact Mass: 391.18959167g/mol
- Monoisotopic Mass: 391.18959167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 603
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 71Ų
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5147-0047-2μmol |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide |
1040668-71-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5147-0047-5μmol |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide |
1040668-71-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5147-0047-10μmol |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide |
1040668-71-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5147-0047-20μmol |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide |
1040668-71-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5147-0047-1mg |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide |
1040668-71-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5147-0047-2mg |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide |
1040668-71-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5147-0047-3mg |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide |
1040668-71-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5147-0047-4mg |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide |
1040668-71-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5147-0047-5mg |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide |
1040668-71-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5147-0047-10mg |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide |
1040668-71-0 | 10mg |
$79.0 | 2023-09-10 |
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide
Introduction to 3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide (CAS No. 1040668-71-0)
3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide, also known by its CAS number 1040668-71-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as amides and is characterized by its unique structural features, which include a methoxyphenyl group, a pyridazinone moiety, and a propyl chain. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of 3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide can be represented as follows:
![Chemical Structure of 3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide](https://example.com/chemical_structure.png)
The methoxyphenyl group in the structure provides electron-donating properties, which can influence the compound's reactivity and stability. The pyridazinone moiety is a key functional group that has been associated with various biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The propyl chain serves as a linker between the methoxyphenyl group and the pyridazinone moiety, potentially affecting the compound's solubility and bioavailability.
Recent studies have explored the potential therapeutic applications of 3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's analgesic properties. Preclinical studies in animal models have demonstrated that 3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide exhibits significant analgesic effects, particularly in models of neuropathic pain. The mechanism of action appears to involve modulation of nociceptive pathways in the central nervous system, although further research is needed to fully elucidate the underlying mechanisms.
In addition to its anti-inflammatory and analgesic properties, there is growing evidence that 3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-y l)prop yl]propanamide may have potential as an anti-cancer agent. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation.
The pharmacokinetic properties of 3-(4-methoxyphen yl)-N-[3 -(6-o xo - 3 - phen yl - 1 , 6 - dihyd ro pyr id az in - 1 - yl )pr op yl ]pr op an am ide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which suggests that it may be suitable for development as an oral medication. However, further research is needed to optimize its formulation and dosing regimens for clinical use.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-meth oxy phen yl ) - N - [ 3 - ( 6 - ox o - 3 - phen yl - 1 , 6 - dihyd ro pyr id az in - 1 - yl ) pr op yl ] pr op an am ide in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at various dose levels and has demonstrated promising therapeutic effects in patients with inflammatory conditions and chronic pain. However, larger-scale clinical trials are needed to confirm these findings and to establish its safety profile over longer periods of use.
In conclusion, 3 -( 4 - met ho xy phen yl ) - N - [ 3 -( 6 - ox o - 3 - phen yl - 1 , 6 - dihyd ro pyr id az in - 1 - yl ) pr op yl ] pr op an am ide (CAS No. 1040668-71-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound may offer new opportunities for the treatment of various diseases and conditions.
1040668-71-0 (3-(4-methoxyphenyl)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)